Cas no 939980-25-3 (Methyl 4-(aminomethyl)-3-chlorobenzoate hydrobromide)

• Product Name: Methyl 4-(aminomethyl)-3-chlorobenzoate hydrobromide
• CAS No: 939980-25-3
• MF: C₉H₁₁BrClNO₂
• MW: 280.546140909195
• CID: 2817539
• Update Time: 2023-08-07

Methyl 4-(aminomethyl)-3-chlorobenzoate hydrobromide Chemical and Physical Properties

Names and Identifiers

• methyl 4-(aminomethyl)-3-chlorobenzoate,hydrobromide
• 4-AMinoMethyl-3-chloro-benzoic acid Methyl ester hydrobroMide
• METHYL 4-(AMINOMETHYL)-3-CHLOROBENZOATE HYDROBROMIDE
• AB66180
• Methyl 4-(aminomethyl)-3-chlorobenzoate hydrobromide

• Inchi： 1S/C9H10ClNO2.BrH/c1-13-9(12)6-2-3-7(5-11)8(10)4-6;/h2-4H,5,11H2,1H3;1H
• InChI Key： CDBIKPPWAJQYFN-UHFFFAOYSA-N
• SMILES： Br.ClC1C=C(C(=O)OC)C=CC=1CN

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 187
• Topological Polar Surface Area: 52.3